Cas no 1495770-11-0 (N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine)
![N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine structure](https://www.kuujia.com/scimg/cas/1495770-11-0x500.png)
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Morpholinemethanamine, N-cyclopentyl-4-methyl-
- n-((4-Methylmorpholin-2-yl)methyl)cyclopentanamine
- N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
-
- Inchi: 1S/C11H22N2O/c1-13-6-7-14-11(9-13)8-12-10-4-2-3-5-10/h10-12H,2-9H2,1H3
- InChI Key: XQFHLQWIRWWZLC-UHFFFAOYSA-N
- SMILES: N1(C)CCOC(CNC2CCCC2)C1
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-161334-0.05g |
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine |
1495770-11-0 | 0.05g |
$624.0 | 2023-05-26 | ||
Enamine | EN300-161334-0.25g |
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine |
1495770-11-0 | 0.25g |
$683.0 | 2023-05-26 | ||
Enamine | EN300-161334-1.0g |
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine |
1495770-11-0 | 1g |
$743.0 | 2023-05-26 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN13125-10G |
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine |
1495770-11-0 | 95% | 10g |
¥ 14,322.00 | 2023-04-04 | |
Enamine | EN300-161334-2500mg |
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine |
1495770-11-0 | 2500mg |
$1370.0 | 2023-09-23 | ||
Enamine | EN300-161334-1000mg |
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine |
1495770-11-0 | 1000mg |
$699.0 | 2023-09-23 | ||
Enamine | EN300-161334-10000mg |
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine |
1495770-11-0 | 10000mg |
$3007.0 | 2023-09-23 | ||
Enamine | EN300-161334-2.5g |
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine |
1495770-11-0 | 2.5g |
$1454.0 | 2023-05-26 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN13125-5G |
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine |
1495770-11-0 | 95% | 5g |
¥ 9,655.00 | 2023-04-04 | |
Enamine | EN300-161334-0.5g |
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine |
1495770-11-0 | 0.5g |
$713.0 | 2023-05-26 |
N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine Related Literature
-
Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
-
Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
-
Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
-
Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
-
Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
Additional information on N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine
Comprehensive Overview of N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine (CAS No. 1495770-11-0): Properties, Applications, and Research Insights
In the rapidly evolving field of organic chemistry and pharmaceutical research, N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine (CAS No. 1495770-11-0) has emerged as a compound of significant interest. This molecule, characterized by its unique morpholine and cyclopentylamine structural motifs, offers a versatile scaffold for drug discovery and material science applications. Researchers and industry professionals are increasingly exploring its potential due to its bioactive properties and structural adaptability, making it a focal point in modern synthetic chemistry.
The compound's chemical structure features a 4-methylmorpholine ring linked to a cyclopentylamine group via a methylene bridge, which enhances its stability and reactivity. This design is particularly appealing for targeting central nervous system (CNS) disorders, a hot topic in current medical research. With growing public interest in neurodegenerative diseases and mental health treatments, N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine is being investigated for its potential role in modulating neurotransmitter systems, such as dopamine and serotonin receptors.
From a synthetic perspective, the compound's CAS No. 1495770-11-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry workflows. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a critical factor in drug development. Recent studies have also highlighted its utility in catalysis and ligand design, aligning with the broader trend of sustainable chemistry and green synthesis.
Another area of interest is the compound's potential in precision medicine, a trending topic in healthcare. Its modular structure allows for structure-activity relationship (SAR) studies, enabling researchers to fine-tune its biological effects. This adaptability resonates with the increasing demand for personalized therapeutics, as evidenced by frequent searches for "tailored drug molecules" and "next-generation pharmacophores" in scientific literature.
In material science, N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine has shown promise in the development of advanced polymers and coating materials. Its heterocyclic framework contributes to thermal stability and solubility, properties highly sought after in industries ranging from electronics to aerospace. This interdisciplinary appeal underscores its value beyond traditional pharmaceutical applications.
As the scientific community continues to explore CAS No. 1495770-11-0, questions about its synthetic routes, scalability, and regulatory status remain prominent in online forums and research discussions. Addressing these queries not only enhances the compound's visibility but also fosters collaboration across academia and industry. With its multifaceted applications and alignment with cutting-edge research trends, N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine stands as a compelling subject for future innovation.
1495770-11-0 (N-[(4-methylmorpholin-2-yl)methyl]cyclopentanamine) Related Products
- 1806992-22-2(4-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-3-acetonitrile)
- 2549040-96-0(3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N,N-dimethylpropanamide)
- 2228736-86-3(1-(2-bromo-5-chlorophenyl)methyl-N-methylcyclopropan-1-amine)
- 1361862-42-1(5-(2,6-Dichlorophenyl)-3-hydroxy-pyridine)
- 2770452-15-6((4S)-1-(2-aminoethyl)-4-hydroxypyrrolidin-2-one)
- 460365-20-2(4-Butoxypiperidine hydrochloride)
- 1788843-38-8(4-acetyl-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide)
- 2172090-41-2(methyl 1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclopropane-1-carboxylate)
- 1805396-41-1(4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-methanol)
- 2680887-20-9(Tert-butyl 8-bromo-6-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate)
